Cas no 2580238-84-0 (2-{(benzyloxy)carbonylamino}-5-(diethylamino)benzoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-5-(diethylamino)benzoic acid
• CAS No: 2580238-84-0
• MF: C₁₉H₂₂N₂O₄
• MW: 342.388985157013
• CID: 5661950
• PubChem ID: 165888840
• Update Time: 2025-10-29

2-{(benzyloxy)carbonylamino}-5-(diethylamino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(benzyloxy)carbonyl]amino}-5-(diethylamino)benzoic acid
• 2580238-84-0
• EN300-27729786
• 2-{(benzyloxy)carbonylamino}-5-(diethylamino)benzoic acid

• Inchi： 1S/C19H22N2O4/c1-3-21(4-2)15-10-11-17(16(12-15)18(22)23)20-19(24)25-13-14-8-6-5-7-9-14/h5-12H,3-4,13H2,1-2H3,(H,20,24)(H,22,23)
• InChI Key： WCFKOEGJSBXQHN-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC1C=CC(=CC=1C(=O)O)N(CC)CC)=O

Computed Properties

• Exact Mass: 342.15795719g/mol
• Monoisotopic Mass: 342.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 78.9Ų

Additional information on 2-{(benzyloxy)carbonylamino}-5-(diethylamino)benzoic acid

Research Brief on 2-{(benzyloxy)carbonylamino}-5-(diethylamino)benzoic acid (CAS: 2580238-84-0)

In recent years, the compound 2-{(benzyloxy)carbonylamino}-5-(diethylamino)benzoic acid (CAS: 2580238-84-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery and development. The presence of both a benzyloxycarbonyl (Cbz) protecting group and a diethylamino moiety makes it a versatile intermediate in organic synthesis and medicinal chemistry.

Recent studies have focused on the synthesis and optimization of 2-{(benzyloxy)carbonylamino}-5-(diethylamino)benzoic acid to enhance its bioavailability and therapeutic efficacy. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize its purity and structural integrity. These efforts are crucial for ensuring the compound's suitability in preclinical and clinical studies.

One of the key findings in the latest research is the compound's potential as a precursor in the development of novel protease inhibitors. Proteases play a critical role in various pathological conditions, including cancer and infectious diseases. The structural motifs present in 2-{(benzyloxy)carbonylamino}-5-(diethylamino)benzoic acid have been shown to interact effectively with the active sites of certain proteases, thereby inhibiting their activity. This discovery opens new avenues for the design of targeted therapies.

Furthermore, the compound has been investigated for its role in modulating cellular signaling pathways. Preliminary in vitro studies suggest that it may influence the activity of kinases and phosphatases, which are essential regulators of cell proliferation and apoptosis. These findings highlight the compound's potential as a multitarget agent, capable of addressing complex diseases with diverse molecular mechanisms.

Despite these promising results, challenges remain in the optimization of 2-{(benzyloxy)carbonylamino}-5-(diethylamino)benzoic acid for clinical use. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through further research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and translate the compound's potential into tangible therapeutic benefits.

In conclusion, 2-{(benzyloxy)carbonylamino}-5-(diethylamino)benzoic acid (CAS: 2580238-84-0) represents a valuable candidate in the ongoing quest for innovative pharmaceutical agents. Its unique chemical properties and biological activities make it a subject of intense research, with the potential to contribute significantly to the treatment of various diseases. Continued exploration of its mechanisms of action and optimization of its pharmacological profile will be critical for its future success in the clinic.